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Compound of Interest

Compound Name: 4-Phenoxybutyric acid

CAS No.: 38669-42-0

Cat. No.: B7739243

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Phenoxybutyric acid, also known as 4-phenoxybutanoic acid, is an organic compound that

serves as a versatile intermediate in the synthesis of a variety of pharmaceutical and

agrochemical agents.[1] Its molecular structure, featuring a phenoxy group linked to a butyric

acid backbone, imparts both lipophilic and hydrophilic characteristics.[1] This duality makes it a

valuable building block in medicinal chemistry for the development of novel therapeutic agents.

This guide provides an in-depth overview of 4-phenoxybutyric acid, including its fundamental

properties, synthesis, and potential applications, with a focus on providing actionable insights

for laboratory and development settings.

Core Properties and Data
A thorough understanding of the fundamental physicochemical properties of a compound is

critical for its effective application in research and development. The key identifiers and

molecular properties of 4-phenoxybutyric acid are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b7739243#bc-rfq
https://www.benchchem.com/product/b7739243/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-4-phenoxybutyric-acid
https://cymitquimica.com/cas/6303-58-8/
https://cymitquimica.com/cas/6303-58-8/
https://www.benchchem.com/product/b7739243/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-4-phenoxybutyric-acid
https://www.benchchem.com/product/b7739243/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-4-phenoxybutyric-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7739243?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 6303-58-8 [2], [3]

Molecular Formula C₁₀H₁₂O₃ [2], [3]

Molecular Weight 180.20 g/mol [2], [3]

Appearance
White to off-white solid or

crystalline substance
[1]

Synonyms
4-Phenoxybutanoic Acid, γ-

Phenoxybutyric acid
[1]

Synthesis and Mechanism
The synthesis of 4-phenoxybutyric acid is a well-established process in organic chemistry,

typically achieved through the Williamson ether synthesis. This reaction involves the

nucleophilic substitution of a halide by a phenoxide ion. The causality behind this choice of

reaction lies in its efficiency and high yield for forming the ether linkage.

A common synthetic route involves the reaction of phenol with a 4-halobutyric acid ester,

followed by hydrolysis of the resulting ester to yield the final carboxylic acid. The use of an

ester derivative of 4-halobutyric acid is a strategic choice to prevent the acidic proton of the

carboxylic acid from interfering with the basic conditions typically employed for the Williamson

ether synthesis.

Synthetic Workflow Diagram
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Caption: Williamson ether synthesis of 4-Phenoxybutyric acid.

Detailed Synthetic Protocol
This protocol describes a general procedure for the synthesis of 4-phenoxybutyric acid. All

procedures should be conducted in a well-ventilated fume hood with appropriate personal

protective equipment.

Materials:

Phenol

Sodium hydroxide (NaOH)

Ethyl 4-bromobutyrate
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Acetone (anhydrous)

Hydrochloric acid (HCl), concentrated

Diethyl ether

Magnesium sulfate (MgSO₄), anhydrous

Round-bottom flask

Reflux condenser

Separatory funnel

Standard glassware for extraction and filtration

Procedure:

Formation of Sodium Phenoxide: In a round-bottom flask, dissolve phenol in a suitable

solvent such as ethanol. Add an equimolar amount of sodium hydroxide solution and stir until

the phenol is completely converted to sodium phenoxide.

Williamson Ether Synthesis: To the solution of sodium phenoxide, add ethyl 4-bromobutyrate.

The reaction mixture is then heated to reflux for several hours to facilitate the nucleophilic

substitution. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Work-up and Extraction: After the reaction is complete, the solvent is removed under

reduced pressure. The residue is then taken up in water and diethyl ether. The organic layer

is separated, and the aqueous layer is extracted twice more with diethyl ether.

Hydrolysis: The combined organic extracts containing the ethyl 4-phenoxybutyrate are then

subjected to acidic or basic hydrolysis. For acidic hydrolysis, the ester is heated with dilute

hydrochloric acid. For basic hydrolysis, the ester is refluxed with an aqueous solution of

sodium hydroxide, followed by acidification with HCl.

Isolation and Purification: Upon cooling, 4-phenoxybutyric acid will precipitate out of the

acidic solution. The solid product is collected by vacuum filtration, washed with cold water,

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b7739243/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-4-phenoxybutyric-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7739243?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


and dried. Further purification can be achieved by recrystallization from a suitable solvent

system, such as ethanol/water.

Applications in Research and Drug Development
4-Phenoxybutyric acid and its derivatives are of significant interest in medicinal chemistry and

drug development due to their diverse biological activities. The phenoxy ether linkage is a

common motif in many biologically active compounds, and the butyric acid side chain can be

readily modified to modulate pharmacokinetic and pharmacodynamic properties.

Potential Therapeutic Areas
Peroxisome Proliferator-Activated Receptor (PPAR) Agonism: Certain derivatives of 4-
phenoxybutyric acid have been investigated as ligands for PPARs, which are nuclear

receptors involved in the regulation of lipid and glucose metabolism. Agonism of these

receptors has therapeutic potential for the treatment of metabolic disorders such as type 2

diabetes and dyslipidemia.

Histone Deacetylase (HDAC) Inhibition: Short-chain fatty acids are known to inhibit HDACs,

enzymes that play a crucial role in the epigenetic regulation of gene expression. While

butyric acid itself is a known HDAC inhibitor, derivatives such as 4-phenoxybutyric acid can

be designed to have improved potency and selectivity for specific HDAC isoforms, making

them attractive candidates for cancer therapy.

Antimicrobial Agents: The lipophilic nature of the phenoxy group can facilitate the penetration

of microbial cell membranes. By incorporating this moiety, novel antimicrobial agents with

enhanced efficacy can be developed.

Signaling Pathway Interaction Diagram
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Caption: Potential mechanisms of action for 4-Phenoxybutyric acid derivatives.

Safety and Handling
As with all laboratory chemicals, 4-phenoxybutyric acid should be handled with care. It is

irritating to the eyes, respiratory system, and skin.[4] Appropriate personal protective
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equipment, including safety glasses, gloves, and a lab coat, should be worn at all times. All

handling should be performed in a well-ventilated area or a fume hood. In case of contact, flush

the affected area with copious amounts of water and seek medical attention if irritation persists.

Conclusion
4-Phenoxybutyric acid is a valuable and versatile chemical intermediate with significant

potential in the fields of pharmaceutical and agrochemical research. Its straightforward

synthesis and the modifiable nature of its structure make it an attractive starting point for the

development of novel bioactive molecules. A comprehensive understanding of its properties,

synthesis, and potential biological activities is essential for researchers and scientists looking to

leverage this compound in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 6303-58-8: 4-Phenoxybutyric acid | CymitQuimica [cymitquimica.com]

2. 4-Phenoxybutyric acid | C10H12O3 | CID 22741 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. scbt.com [scbt.com]

4. chembk.com [chembk.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b7739243/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-4-phenoxybutyric-acid
https://www.benchchem.com/product/b7739243/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-4-phenoxybutyric-acid
https://pubchem.ncbi.nlm.nih.gov/compound/22741
https://www.chembk.com/en/product/detail/6303-58-8
https://ps-chemicals.com/product/4-phenoxy-n-butyric-acid-ethyl-ester/
https://www.benchchem.com/product/b7739243/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-4-phenoxybutyric-acid
https://pubchemlite.com/compound/4-phenoxybutyric-acid
https://www.benchchem.com/product/b7739243?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/cas/6303-58-8/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenoxybutyric-acid
https://www.scbt.com/p/4-phenoxybutyric-acid-6303-58-8
https://chembk.com/en/chem/4-PHENOXY-N-BUTYRIC%20ACID
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7739243?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [A Comprehensive Technical Guide to 4-Phenoxybutyric
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7739243/docs#a-comprehensive-technical-guide-to-
4-phenoxybutyric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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